Cas no 1805998-17-7 (3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile
• CAS No: 1805998-17-7
• MF: C₉H₇ClF₂N₂O
• MW: 232.614487886429
• CID: 4804760
• Update Time: 2025-10-18

3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile

• Inchi： 1S/C9H7ClF2N2O/c10-4-6-7(15)3-5(1-2-13)14-8(6)9(11)12/h3,9H,1,4H2,(H,14,15)
• InChI Key： PFJPUJYJADISAN-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(CC#N)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1805998-17-7)

3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile, with the CAS number 1805998-17-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and a hydroxypyridine moiety, which collectively contribute to its potential therapeutic applications.

The chemical structure of 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile is particularly intriguing due to its multifunctional nature. The presence of the chloromethyl group allows for potential reactivity and derivatization, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group introduces fluorine atoms, which are known for their ability to modulate biological activity and improve pharmacokinetic properties. The hydroxypyridine moiety, on the other hand, is associated with various biological activities, including anti-inflammatory and antioxidant effects.

Recent studies have explored the potential of 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound has been shown to exhibit neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation. These findings are supported by in vitro and in vivo studies that demonstrate its ability to protect neuronal cells from damage induced by oxidative stressors such as hydrogen peroxide.

In addition to its neuroprotective effects, 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile has also been investigated for its potential as an anti-cancer agent. Preliminary studies suggest that the compound may have cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings are promising and warrant further investigation in preclinical and clinical settings.

The pharmacokinetic properties of 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile have also been studied to assess its suitability as a therapeutic agent. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for good membrane permeability, while the presence of the difluoromethyl group enhances metabolic stability. These properties make it a promising candidate for drug development.

Safety and toxicity assessments are crucial for any potential therapeutic agent. Studies have shown that 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile exhibits low toxicity in both in vitro and in vivo models. Acute toxicity studies in rodents have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Chronic toxicity studies are ongoing to further evaluate its long-term safety profile.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile has been optimized to ensure high yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 2-difluoromethylnicotinaldehyde with chloroacetonitrile followed by hydroxylation to introduce the hydroxyl group. The synthetic process is scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-hydroxypyridine-6-acetonitrile (CAS No. 1805998-17-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and pharmacological properties, making it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with promising results indicating its efficacy in treating neurodegenerative diseases and cancer.